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Compound of Interest |

4-
Compound Name: (Dimethylamino)phenyldiphenyiph

osphine

Cat. No.: B1306617

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-
(Dimethylamino)triphenylphosphine, a versatile organophosphorus compound. This document
details its physicochemical properties, provides an experimental protocol for its synthesis, and
explores its application as a ligand in palladium-catalyzed cross-coupling reactions, a
cornerstone of modern synthetic chemistry.

Core Compound Information
Molecular Formula: C20H20NP

Molecular Weight: 305.35 g/mol [1]

4-(Dimethylamino)triphenylphosphine, also known as 4-(diphenylphosphino)-N,N-
dimethylaniline, is a white solid organophosphorus compound. It is frequently utilized as a
ligand in organometallic chemistry, particularly in catalysis.[1]

Physicochemical and Computed Properties
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The following tables summarize the key quantitative data for 4-

(Dimethylamino)triphenylphosphine.

Property Value Reference(s)
Molecular Weight 305.35 g/mol [1]
Molecular Formula C20H20NP

CAS Number 739-58-2 [1]
Appearance White solid

Melting Point 151-154 °C [1]
Computed Property Value

XLogP3 4.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 4

Exact Mass 305.133337 g/mol
Monoisotopic Mass 305.133337 g/mol
Topological Polar Surface Area 3.2 A2

Heavy Atom Count 22

Formal Charge 0

Complexity 292

Experimental Protocols

Synthesis of 4-(Dimethylamino)triphenylphosphine via

Grignard Reaction
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This protocol describes a representative method for the synthesis of 4-
(Dimethylamino)triphenylphosphine, adapted from general Grignard reaction procedures for
analogous compounds.

Materials:

Magnesium turnings

¢ lodine (crystal)

e 4-Bromo-N,N-dimethylaniline

e Anhydrous tetrahydrofuran (THF)
e Chlorodiphenylphosphine

e Anhydrous toluene

e Saturated aqueous ammonium chloride solution
e Anhydrous sodium sulfate

e Hexanes

Procedure:

e Grignard Reagent Formation:

o Under an inert atmosphere (e.g., argon or nitrogen), a flame-dried three-necked flask
equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is charged
with magnesium turnings (1.2 equivalents) and a crystal of iodine.

o A solution of 4-bromo-N,N-dimethylaniline (1.0 equivalent) in anhydrous THF is added
dropwise to initiate the reaction.

o Once the Grignard reaction has initiated (indicated by a color change and gentle reflux),
the remaining 4-bromo-N,N-dimethylaniline solution is added at a rate that maintains a
steady reflux.
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o After the addition is complete, the reaction mixture is heated to reflux for an additional 1-2
hours to ensure complete formation of the Grignard reagent, (4-
(dimethylamino)phenyl)magnesium bromide.

e Phosphine Synthesis:
o The Grignard reagent solution is cooled in an ice bath.

o A solution of chlorodiphenylphosphine (1.0 equivalent) in anhydrous THF is added
dropwise to the cooled Grignard solution with vigorous stirring.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for an additional 2-3 hours.

o Work-up and Purification:

o The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

o The resulting mixture is extracted with toluene.

o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and filtered.

o The solvent is removed under reduced pressure to yield the crude product.

o The crude 4-(Dimethylamino)triphenylphosphine can be purified by recrystallization from a
suitable solvent system, such as a mixture of toluene and hexanes.

Application in Suzuki-Miyaura Cross-Coupling Reaction

4-(Dimethylamino)triphenylphosphine serves as an effective ligand in palladium-catalyzed
Suzuki-Miyaura cross-coupling reactions. The following is a general protocol for such a
reaction.

Materials:

e Aryl halide (e.g., aryl bromide) (1.0 equivalent)
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Arylboronic acid (1.2 equivalents)

Palladium(ll) acetate (Pd(OAc)2) (0.02 equivalents)

4-(Dimethylamino)triphenylphosphine (0.04 equivalents)

Base (e.g., potassium carbonate, K2COs) (2.0 equivalents)

Solvent (e.g., a mixture of toluene and water)
Procedure:
o Reaction Setup:

o In a Schlenk flask, under an inert atmosphere, the aryl halide, arylboronic acid,
palladium(ll) acetate, 4-(Dimethylamino)triphenylphosphine, and potassium carbonate are
combined.

o The solvent system (e.g., toluene and water in a 4:1 ratio) is added, and the mixture is
degassed by bubbling with argon or nitrogen for 15-20 minutes.

e Reaction Execution:

o The reaction mixture is heated to a specified temperature (e.g., 80-100 °C) and stirred
vigorously until the reaction is complete (monitored by TLC or GC-MS).

e Work-up and Purification:
o Upon completion, the reaction mixture is cooled to room temperature.
o The aqueous layer is separated, and the organic layer is washed with water and brine.

o The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure.

o The resulting crude product is purified by column chromatography on silica gel to afford
the desired biaryl product.
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Visualizations
Synthesis Workflow of 4-
(Dimethylamino)triphenylphosphine
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-(Dimethylamino)triphenylphosphine.

Catalytic Cycle of the Suzuki-Miyaura Coupling
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Caption: Catalytic cycle of the Suzuki-Miyaura reaction with 4-
(Dimethylamino)triphenylphosphine as the ligand (L).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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